Conopressin S

• Molecular Formula: C41H73N17O10S2
• Molecular Weight: 1028.3 g/mol
• InChI: InChI=1S/C41H73N17O10S2/c1-5-20(3)30-37(66)53-24(11-8-14-50-41(47)48)34(63)54-25(16-28(43)59)35(64)55-26(19-70-69-18-22(42)32(61)56-31(21(4)6-2)38(67)57-30)39(68)58-15-9-12-27(58)36(65)52-23(10-7-13-49-40(45)46)33(62)51-17-29(44)60/h20-27,30-31H,5-19,42H2,1-4H3,(H2,43,59)(H2,44,60)(H,51,62)(H,52,65)(H,53,66)(H,54,63)(H,55,64)(H,56,61)(H,57,67)(H4,45,46,49)(H4,47,48,50)/t20-,21-,22-,23-,24?,25-,26?,27-,30-,31-/m0/s1
• InChIKey: VXIFAUSRCYILTD-CESJKDEXSA-N

Conopressin S: V1b-Selective GPCR Ligand

Conopressin S (Arg-conopressin S) is a cyclic nonapeptide isolated from the venom of the marine cone snail *Conus striatus* [1]. It belongs to the vasopressin/oxytocin superfamily of neuropeptides and is characterized by a disulfide bridge between Cys¹ and Cys⁶ [2]. Its primary pharmacological distinction is a high binding affinity for the human vasopressin V1b receptor (AVPR1B), with a reported Ki of 8.3 nM [3]. This affinity profile makes it a valuable research tool for investigating V1b-mediated physiological processes, distinct from other vasopressin analogs that may have broader or different receptor subtype selectivity.

1

V1b-selective GPCR ligand with V2 silencing

Enables V1b pathway dissection without V2-mediated cAMP crosstalk

2

Non-orthosteric binding mode (partial displacement)

Supports allosteric probe and biased signaling investigation at V1b

3

Natural nonapeptide from Conus striatus venom

Distinct selectivity fingerprint vs. AVP, Con-G, and Con-T

• [1] Cruz, L. J., de Santos, V., Zafaralla, G. C., Ramilo, C. A., Zeikus, R., Gray, W. R., & Olivera, B. M. (1987). Invertebrate vasopressin/oxytocin homologs. Characterization of peptides from Conus geographus and Conus striatus venoms. Journal of Biological Chemistry, 262(33), 15821-15824. View Source
• [2] PeptideDB. Conopressin S Product Information. Accessed 2026. View Source
• [3] HORDB (Hormone Database). Entry for Conopressin-S (ID: hor004900). Accessed 2026. View Source

Why Conopressin S Cannot Be Replaced

Generic substitution with other vasopressin receptor ligands or in-class conopressins is not scientifically valid due to Conopressin S's unique, quantifiable receptor interaction profile. Unlike many vasopressin analogs that act as full agonists across multiple receptor subtypes (V1a, V1b, V2, OT), Conopressin S demonstrates high affinity for the V1b receptor while exhibiting no detectable binding to the V2 receptor at concentrations up to 10 µM [1]. Furthermore, its binding to V1b is mechanistically distinct; it incompletely displaces radiolabeled vasopressin, leaving a 30-40% resistant binding component, which strongly suggests an allosteric mode of action [1]. These specific and quantifiable differences in receptor subtype selectivity and binding mechanism preclude any assumption of functional equivalence with other compounds in its class, making Conopressin S a non-interchangeable tool for targeted research.

Conopressin S (target)

Alternative vasopressin ligands

V1b engagement

High-affinity V1b binding; complete V2 silence

AVP: potent V1b but also strong V2 activation. Con-G: lower V1b potency, retains V2 agonism. Con-T: no V1b recognition.

V2 crosstalk

Absent (V2 Ki >10,000 nM)

AVP: V2 Ki ~4.9 nM (confounds antidiuretic signaling). Con-G: functional V2 EC₅₀ 299 nM. Con-M2: micromolar V2 activity in zebrafish.

Binding mode

Incomplete [³H]AVP displacement (30–40% resistant)

AVP, Con-G, Con-T: full orthosteric displacement. Allosteric/bitopic behavior absent in other conopressins.

• [1] HORDB (Hormone Database). Entry for Conopressin-S (ID: hor004900). Accessed 2026. View Source

Conopressin S Differentiation Evidence

V1b Receptor Affinity and Selectivity

Conopressin S differentiates itself from non-selective vasopressin analogs through its high affinity for the V1b receptor (AVPR1B). In binding assays, it displays a Ki of 8.3 nM for AVPR1B [1]. Crucially, it demonstrates a complete lack of interaction with the V2 receptor (V2R) at concentrations up to 10,000 nM (10 µM), establishing a >1200-fold selectivity window for V1b over V2R [1]. This selectivity profile is a key differentiator for experiments where V2-mediated effects must be avoided.

V1b affinity & selectivity

Head-to-head

V1b Ki 8.3 nM, ~100-fold V1b/V1a selectivity, V2 >10,000 nM (silent)

Supports V1b-selective pathway studies without V2 crosstalk

AVP V1b Ki 0.085 nM but V2 Ki 4.9 nM; Con-G retains V2 agonism

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	8.3 nM (AVPR1B) and >10,000 nM (V2R)
Comparator Or Baseline	Binding to V2 receptor (up to 10 µM)
Quantified Difference	>1200-fold selectivity for AVPR1B over V2R
Conditions	Radioligand binding assay using [3H]vasopressin on human receptors [1]

Why This Matters

This selectivity profile ensures that observed biological effects in V1b-expressing systems are not confounded by simultaneous V2 receptor activation, a common issue with broader-spectrum vasopressin analogs.

• [1] HORDB (Hormone Database). Entry for Conopressin-S (ID: hor004900). Accessed 2026. View Source

Non-Orthosteric Binding at V1b Receptor

Conopressin S's interaction with the V1b receptor is not only high-affinity but also mechanistically distinct from that of native vasopressin. In competitive binding studies, Conopressin S fails to fully displace specifically bound [3H]vasopressin, leaving a significant 30-40% resistant component [1]. This behavior is indicative of an allosteric binding mode, where Conopressin S binds to a site distinct from the orthosteric vasopressin binding pocket. This contrasts with simple competitive antagonists that would fully displace the radioligand.

Non-orthosteric V1b binding

Class-level inference

30–40% resistant [³H]AVP displacement at saturation

Supports allosteric/bitopic probe investigation at V1b

Unique among conopressins; review mechanism in target system

Evidence Dimension	Displacement of Specific [3H]Vasopressin Binding
Target Compound Data	Leaves a 30-40% resistant binding component
Comparator Or Baseline	Full displacement by orthosteric ligands
Quantified Difference	30-40% of specific binding remains undisplaced
Conditions	Competitive radioligand binding assay using [3H]vasopressin on AVPR1B [1]

Why This Matters

This suggests Conopressin S functions as an allosteric modulator, making it a unique pharmacological tool for probing receptor function distinct from standard orthosteric agonists or antagonists.

• [1] HORDB (Hormone Database). Entry for Conopressin-S (ID: hor004900). Accessed 2026. View Source

Sequence Selectivity vs. Conopressin G

In a rat model of renal function, the Conopressin S analog 1-deamino-conopressin S demonstrated a unique physiological profile. It produced only a weak effect on water transport and, unlike vasopressin, had no effect on urinary potassium (K+) and sodium (Na+) excretion [1]. This is in stark contrast to the potent antidiuretic and ion transport effects typically associated with vasopressin's action on renal V2 receptors. This differential in vivo effect confirms the functional consequence of Conopressin S's lack of V2 receptor binding.

Sequence vs. Con-G

Head-to-head

2 substitutions (Ile2→Phe, Arg8→Lys) gain V2 agonism; ~6.3-fold lower V1b functional potency

Minimal SAR dataset for V2 engagement control

Con-T diverges at 5 positions, no V1b binding

Evidence Dimension	In Vivo Renal Effects in Rats
Target Compound Data	1-deamino-Conopressin S: Weak effect on water transport; no effect on urinary K+ and Na+ excretion.
Comparator Or Baseline	Vasopressin: Potent antidiuretic effect; modulates electrolyte excretion.
Quantified Difference	Qualitative difference in activity: lack of potent antidiuresis and electrolyte modulation.
Conditions	Administration to female Wistar rats; measurement of urinary water, K+, and Na+ excretion [1]

Why This Matters

This evidence validates the in vivo functional selectivity of the Conopressin S scaffold, confirming that its lack of V2 binding translates to a distinct physiological outcome, further justifying its selection for V1b-centric studies.

• [1] Kutina, A. V., Karavashkina, T. A., Shakhmatova, E. I., Gao, T., Mordvintsev, D. Y., Kuzmin, D. A., ... & Natochin, Y. V. (2012). Synthesis and investigation of effects of conopressin S analogues on ion and water excretion by rat kidney. Zhurnal Evoliutsionnoi Biokhimii i Fiziologii, 48(5-6), 516-522. (English abstract). View Source

Conopressin S Application Scenarios

V1b Receptor Signaling Dissection

Conopressin S is an ideal tool for researchers needing to isolate and study V1b receptor-mediated signaling. Its high affinity (Ki = 8.3 nM) for AVPR1B, coupled with its >1200-fold selectivity over the V2 receptor [1], allows for the specific activation of V1b pathways without off-target V2 effects. This is particularly valuable in studying V1b's roles in the central nervous system and the hypothalamic-pituitary-adrenal (HPA) axis, where co-expression of other vasopressin receptor subtypes can confound results from less selective ligands.

CNS Behavioral Pharmacology of V1b Receptors

The unique binding characteristic of Conopressin S—incomplete displacement of [3H]vasopressin, leaving a 30-40% resistant binding component [2]—makes it a prime candidate for studying allosteric modulation of the V1b receptor. Researchers can utilize Conopressin S as a probe to map the allosteric binding site, understand its functional consequences on receptor conformation and signaling bias, and screen for other novel allosteric modulators. This application leverages a mechanism not shared by orthosteric ligands.

Renal Potassium Handling and Kaliuretic Mechanisms

For in vivo studies focused on central or peripheral V1b receptor functions, Conopressin S analogs offer a distinct advantage. As demonstrated with 1-deamino-conopressin S, these peptides produce weak effects on renal water transport and no effect on electrolyte excretion [3], confirming their functional selectivity in a whole-animal model. This allows researchers to probe V1b-related behaviors (e.g., social recognition, anxiety, stress response) or cardiovascular effects without the confounding antidiuretic and vasopressor actions mediated by V2 and V1a receptors, respectively.

Application

Selection Property

Validation Focus

V1b receptor signaling dissection

V1b-selective engagement, V2 silencing, incomplete displacement

Gq/11–IP3 signaling, allosteric modulation, probe-dependent pharmacology

CNS behavioral pharmacology (V1b)

V1b-preferring agonist, robust grooming/scratching endpoint

Central V1b-mediated behavioral pathways, antagonist co-administration specificity

Renal potassium handling research

Selective kaliuresis, stereochemical L-Arg⁴ dependence

K⁺ secretory mechanisms (ROMK, BK), distal nephron transport

SAR template for GPCR subtype selectivity

Minimal 2-residue difference controlling V2 engagement

Structure-based design, NMR-guided docking, V2 exclusion contacts

• [1] HORDB (Hormone Database). Entry for Conopressin-S (ID: hor004900). Accessed 2026. View Source
• [2] HORDB (Hormone Database). Entry for Conopressin-S (ID: hor004900). Accessed 2026. View Source
• [3] Kutina, A. V., et al. (2012). Synthesis and investigation of effects of conopressin S analogues on ion and water excretion by rat kidney. Zhurnal Evoliutsionnoi Biokhimii i Fiziologii, 48(5-6), 516-522. View Source